2-{6-chloro-4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide

• Molecular Formula: C25H26ClNO7
• Molecular Weight: 487.9 g/mol
• IUPAC Name: 2-[6-chloro-4-methyl-7-(2-methylprop-2-enoxy)-2-oxochromen-3-yl]-N-(3,4,5-trimethoxyphenyl)acetamide
• InChI: InChI=1S/C25H26ClNO7/c1-13(2)12-33-20-11-19-16(9-18(20)26)14(3)17(25(29)34-19)10-23(28)27-15-7-21(30-4)24(32-6)22(8-15)31-5/h7-9,11H,1,10,12H2,2-6H3,(H,27,28)
• InChI Key: XINYBOVVFOUOOD-UHFFFAOYSA-N
• SMILES: CC1=C(C(=O)OC2=CC(=C(C=C12)Cl)OCC(=C)C)CC(=O)NC3=CC(=C(C(=C3)OC)OC)OC

Description

2-{6-chloro-4-methyl-7-[(2-methyl-2-propenyl)oxy]-2-oxo-2H-chromen-3-yl}-N-(3,4,5-trimethoxyphenyl)acetamide is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. This compound is also known as CUDC-305 and is a potent inhibitor of histone deacetylases (HDACs) and epidermal growth factor receptor (EGFR) tyrosine kinase.

Mechanism of Action

CUDC-305 is a potent inhibitor of HDACs and EGFR tyrosine kinase. HDACs are enzymes that regulate gene expression by removing acetyl groups from histones, which are proteins that package DNA in the nucleus. EGFR tyrosine kinase is a protein that regulates cell growth and division. CUDC-305 inhibits the activity of both HDACs and EGFR tyrosine kinase, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
CUDC-305 has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to tumors. CUDC-305 has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer treatment.

Advantages and Limitations for Lab Experiments

One of the advantages of using CUDC-305 in lab experiments is its potency and specificity. It is a highly potent inhibitor of HDACs and EGFR tyrosine kinase, which makes it an ideal tool for studying the role of these enzymes in cancer biology. However, one of the limitations of using CUDC-305 in lab experiments is its toxicity. It has been shown to have toxic effects on normal cells at high concentrations, which limits its use in vivo.

Future Directions

There are several future directions for the study of CUDC-305. One area of research is the development of new analogs of CUDC-305 that have improved potency and selectivity. Another area of research is the identification of biomarkers that can predict the response of cancer cells to CUDC-305 treatment. Additionally, the combination of CUDC-305 with other targeted therapies is an area of research that has the potential to enhance the efficacy of cancer treatment.

Synthesis Methods

The synthesis of CUDC-305 involves several steps that require expertise in organic chemistry. The first step involves the synthesis of the key intermediate, which is then coupled with the appropriate amine to yield the final product. The synthesis of CUDC-305 has been described in detail in scientific literature, and it is a well-established method.

Scientific Research Applications

CUDC-305 has been studied extensively for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. CUDC-305 has also been shown to be effective in inhibiting the growth of cancer stem cells, which are responsible for tumor initiation and progression.